Cas no 862975-21-1 (4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine)

• Product Name: 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine
• CAS No: 862975-21-1
• MF: C₁₃H₇FN₄OS₂
• MW: 318.349282503128
• CID: 5857142
• PubChem ID: 7109975
• Update Time: 2025-05-22

4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzo[d]thiazol-2-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-amine
• 2-Benzothiazolamine, 4-fluoro-N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-
• AB00670849-01
• F0646-1824
• SR-01000128669
• AKOS024591047
• 4-fluoro-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1,3-benzothiazol-2-amine
• N-(4-fluoro-1,3-benzothiazol-2-yl)-5-thiophen-2-yl-1,3,4-oxadiazol-2-amine
• 862975-21-1
• SR-01000128669-1
• 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine

• Inchi： 1S/C13H7FN4OS2/c14-7-3-1-4-8-10(7)15-13(21-8)16-12-18-17-11(19-12)9-5-2-6-20-9/h1-6H,(H,15,16,18)
• InChI Key： ZQUHAWQFOYMUPS-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(F)=C2N=C1NC1=NN=C(C2SC=CC=2)O1

Computed Properties

• Exact Mass: 318.00453137g/mol
• Monoisotopic Mass: 318.00453137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 120Ų

Additional information on 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine

Recent Advances in the Study of 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine (CAS: 862975-21-1)

The compound 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine (CAS: 862975-21-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a benzothiazole core linked to a thiophene-substituted oxadiazole moiety, exhibits promising biological activities, particularly in the context of anticancer and antimicrobial research. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific molecular targets, such as kinases and DNA topoisomerases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine exhibits potent inhibitory activity against certain tyrosine kinases implicated in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to reveal the compound's binding affinity and selectivity, suggesting its potential as a lead compound for further drug development.

In addition to its anticancer properties, recent research has explored the antimicrobial potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine displayed significant activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, providing a novel mechanism of action that could circumvent existing resistance pathways.

The synthetic accessibility of 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine has also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed an optimized synthetic route that improves yield and reduces the number of steps required for production. This advancement is critical for scaling up production and facilitating further pharmacological evaluations. The study also explored the stability and solubility profiles of the compound, which are essential parameters for its potential formulation as a therapeutic agent.

Despite these promising findings, challenges remain in the development of 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focusing on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-fluoro-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl-1,3-benzothiazol-2-amine (CAS: 862975-21-1) represents a promising scaffold for the development of novel therapeutic agents. Its dual activity against cancer and microbial pathogens, coupled with recent advancements in synthetic chemistry, positions it as a compound of significant interest in the field of medicinal chemistry. Future research will likely focus on expanding its therapeutic potential and addressing the remaining challenges in drug development.